![molecular formula C15H12ClN3O5S B3861885 N-{[(3-chloro-2-hydroxy-5-nitrophenyl)amino]carbonothioyl}-4-methoxybenzamide](/img/structure/B3861885.png)
N-{[(3-chloro-2-hydroxy-5-nitrophenyl)amino]carbonothioyl}-4-methoxybenzamide
Overview
Description
N-{[(3-chloro-2-hydroxy-5-nitrophenyl)amino]carbonothioyl}-4-methoxybenzamide, also known as CNB-001, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of benzamide derivatives and has been found to possess neuroprotective properties.
Mechanism of Action
The exact mechanism of action of N-{[(3-chloro-2-hydroxy-5-nitrophenyl)amino]carbonothioyl}-4-methoxybenzamide is not fully understood, but it is believed to exert its neuroprotective effects through multiple pathways. The compound has been found to activate the Nrf2/ARE pathway, which is responsible for regulating antioxidant and anti-inflammatory responses in cells. In addition, this compound has also been shown to inhibit the activity of enzymes such as caspase-3 and caspase-9, which are involved in the apoptotic pathway.
Biochemical and Physiological Effects:
This compound has been found to exert multiple biochemical and physiological effects in neuronal cells. The compound has been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. In addition, this compound has also been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. These effects contribute to the neuroprotective properties of the compound.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-{[(3-chloro-2-hydroxy-5-nitrophenyl)amino]carbonothioyl}-4-methoxybenzamide is its ability to cross the blood-brain barrier, which is essential for its potential therapeutic applications in neurological disorders. In addition, the compound has been found to be stable under physiological conditions, making it suitable for in vitro and in vivo experiments. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on N-{[(3-chloro-2-hydroxy-5-nitrophenyl)amino]carbonothioyl}-4-methoxybenzamide. One of the areas of interest is the potential therapeutic applications of the compound in other neurological disorders such as Huntington's disease and amyotrophic lateral sclerosis. In addition, further studies are needed to fully understand the mechanism of action of this compound and its effects on neuronal cells. The development of more efficient synthesis methods and formulations of the compound can also improve its potential therapeutic applications.
Scientific Research Applications
N-{[(3-chloro-2-hydroxy-5-nitrophenyl)amino]carbonothioyl}-4-methoxybenzamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and traumatic brain injury. The compound has been found to possess neuroprotective properties by reducing oxidative stress, inflammation, and apoptosis in neuronal cells. In addition, this compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Properties
IUPAC Name |
N-[(3-chloro-2-hydroxy-5-nitrophenyl)carbamothioyl]-4-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O5S/c1-24-10-4-2-8(3-5-10)14(21)18-15(25)17-12-7-9(19(22)23)6-11(16)13(12)20/h2-7,20H,1H3,(H2,17,18,21,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFOWQHMAVLTBOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C(=CC(=C2)[N+](=O)[O-])Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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